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Compound Name: Iron(lll)-edta

Cat. No.: B101899

Prepared for: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure of the
Iron(lll)-ethylenediaminetetraacetic acid (EDTA) complex, a compound of significant interest in
various scientific and industrial fields, including agriculture, medicine, and environmental
chemistry. This document details its coordination chemistry, structural parameters, and relevant
experimental methodologies.

Introduction: The Iron(lll)-EDTA Complex

Iron(lll)-EDTA, often referred to as ferric EDTA, is a coordination complex in which a central
ferric ion (Fe3*) is chelated by the ethylenediaminetetraacetic acid (EDTA) ligand. EDTAis a
hexadentate ligand, meaning it can form six coordinate bonds with a metal ion. This
multidentate nature results in a highly stable complex, effectively sequestering the iron ion. The
complex typically exists as an anion, [Fe(EDTA)]~, and is often isolated as a salt, such as
sodium ferric EDTA (Na[Fe(EDTA)]).

Chemical Structure and Coordination Chemistry

The structural elucidation of the Iron(lll)-EDTA complex, primarily through single-crystal X-ray
diffraction, reveals a seven-coordinate geometry in the solid state and in aqueous solutions
near neutral pH.[1]
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 Ligand: The EDTA ligand (Y4~) coordinates to the central Fe(lll) ion through its two nitrogen
atoms and four carboxylate oxygen atoms.

o Coordination Number: In its most common form, the complex includes a water molecule
directly bonded to the iron center, resulting in a coordination number of seven. The
systematic name for this anion is aqua(ethylenediaminetetraacetato)ferrate(lll), and its
formula is [Fe(EDTA)(H20)]~.

o Geometry: The coordination geometry of the [Fe(EDTA)(H20)]~ anion is best described as a
distorted pentagonal bipyramid. The two nitrogen atoms and three of the carboxylate oxygen
atoms form the pentagonal plane, while the fourth carboxylate oxygen and the oxygen from
the water molecule occupy the axial positions.

Below is a diagram illustrating the coordination of the EDTA ligand and a water molecule to the
central Iron(lll) ion.

Caption: Coordination of EDTA and H20 to Fe(lll).

Quantitative Structural and Stability Data

The stability and structure of the Iron(lll)-EDTA complex have been quantified through various
experimental techniques.

Crystallographic studies of salts containing the [Fe(EDTA)(H20)]~ anion have provided precise
measurements of bond lengths and angles. The data presented below are representative
values for this complex.

Parameter Atom Pair Bond Length (A)
Fe-N Bonds Fe-N ~2.30 - 2.35

Fe-O (in-plane) Fe-O ~2.05-2.10

Fe-O (axial) Fe-O ~1.95

Fe-OHz Bond Fe-OH:z ~2.15
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Parameter Atom Trio Bond Angle (°)
N-Fe-N Angle N-Fe-N ~75
Axial O-Fe-O Angle O-Fe-O ~165

Note: These values are approximations based on typical findings for seven-coordinate Fe(lll)
complexes and should be confirmed with specific crystallographic data for precise applications.

The formation of the Iron(ll1)-EDTA complex is characterized by a very high stability constant
(K_f), indicating a strong thermodynamic favorability for complex formation.

Constant Type Value (log K) Conditions
Absolute Stability Constant -
~25.1 Standard conditions
(K_f)
Conditional Stability Constant
7.08 pH 6.5

(K_cond)

The conditional stability constant is pH-dependent and is crucial for understanding the

complex’s behavior in buffered systems.

The Iron(ll1)-EDTA complex exhibits characteristic absorption bands in the ultraviolet-visible
(UV-Vis) region.

Complex Species A_max (nm) Medium
[Fe(EDTA)]- 258 0.1 N H2S0a4
Aqueous Fe3* 305 0.1 N H2S0a

Experimental Protocols

This protocol is adapted from established laboratory procedures for the synthesis of the sodium

salt of the Iron(lll)-EDTA complex.

Materials:
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e Iron(lll) chloride hexahydrate (FeCls-6H20)

e Disodium EDTA dihydrate (NazH2EDTA-2H20)
e Sodium hydroxide (NaOH)

» Deionized water

e Ethanol

Procedure:

o Prepare the EDTA solution: Dissolve 3.8 g (0.01 mol) of NazH2EDTA-2H20 and 0.4 g (0.01
mol) of NaOH in 10 mL of deionized water. Gently heat the mixture until a clear solution is
obtained. This deprotonates the remaining acidic protons of EDTA.

o Prepare the Iron(lll) solution: In a separate beaker, dissolve 2.5 g (0.009 mol) of FeCls3-6H20
in 5 mL of deionized water.

e Form the complex: Add the Iron(lll) chloride solution to the EDTA solution while stirring. A
yellow-brown solution of the complex will form.

» Precipitate the product: Gently heat the solution to evaporate some of the water. A yellow
powder will begin to precipitate.

 Isolate and purify the product: Cool the mixture in an ice bath to maximize precipitation.
Collect the solid product by suction filtration. Wash the precipitate with small portions of ice-
cold deionized water to remove any unreacted starting materials, followed by a wash with
ethanol to facilitate drying.

e Dry the product: Dry the collected solid on a watch glass at room temperature.

The workflow for this synthesis is outlined in the diagram below.
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Caption: Experimental workflow for the synthesis of Na[Fe(EDTA)(H20)]-2Hz0.

The stability constant of the Fe(lll)-EDTA complex can be determined by potentiometric
titration. This method involves monitoring the change in potential of an ion-selective electrode
during the titration of a Fe(lll) solution with a standard solution of EDTA.

Equipment:

o Potentiometer with a platinum electrode and a reference electrode
e Buret

e Magnetic stirrer

Procedure:

» Prepare solutions: Prepare a standard solution of Fe(lll) of known concentration and a
standard solution of NazEDTA. Prepare a buffer solution to maintain a constant pH (e.g., pH
2).

o Set up the titration: Place a known volume of the Fe(lll) solution in a beaker, add the buffer
solution, and dilute with deionized water. Immerse the electrodes in the solution.

« Titrate: Titrate the Fe(lll) solution with the standard EDTA solution, recording the potential
after each addition of titrant.
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o Data analysis: Plot the potential (mV) versus the volume of EDTA added (mL). The
equivalence point can be determined from the inflection point of the titration curve. The
stability constant is then calculated from the concentrations of the species at equilibrium.

Conclusion

The Iron(lll)-EDTA complex is a highly stable, seven-coordinate species with a well-defined
distorted pentagonal bipyramidal geometry. Its high stability, quantified by its formation
constant, makes it an effective chelating agent for iron in a wide range of applications. The
experimental protocols for its synthesis and characterization are well-established, allowing for
its preparation and study in a laboratory setting. This guide provides the foundational
knowledge of the chemical structure of Iron(ll1)-EDTA for researchers and professionals in the
field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
of Iron(lll)-EDTA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b101899#what-is-the-chemical-structure-of-iron-iii-
edta]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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